Cas no 1257548-21-2 (1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea)

• Product Name: 1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea
• CAS No: 1257548-21-2
• MF: C₁₈H₁₇F₂N₃OS
• MW: 361.408889532089
• CID: 6134808
• PubChem ID: 49716193
• Update Time: 2025-06-07

1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea
• 3-(2,6-difluorophenyl)-1-[(1-methylpyrrol-2-yl)methyl]-1-(thiophen-2-ylmethyl)urea
• 3-(2,6-difluorophenyl)-1-((1-methyl-1H-pyrrol-2-yl)methyl)-1-(thiophen-2-ylmethyl)urea
• AKOS024522676
• VU0524095-1
• 1-(2,6-difluorophenyl)-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea
• F5854-3166
• 1257548-21-2

• Inchi： 1S/C18H17F2N3OS/c1-22-9-3-5-13(22)11-23(12-14-6-4-10-25-14)18(24)21-17-15(19)7-2-8-16(17)20/h2-10H,11-12H2,1H3,(H,21,24)
• InChI Key： IXKTYUGBGPIMSY-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CN1C)(CC1SC=CC=1)C(NC1=C(F)C=CC=C1F)=O

Computed Properties

• Exact Mass: 361.10603967g/mol
• Monoisotopic Mass: 361.10603967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea

Introduction to 1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea (CAS No. 1257548-21-2)

The compound 1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea, identified by its CAS number 1257548-21-2, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric groups, including 2,6-difluorophenyl, 1-methyl-1H-pyrrol-2-yl, and thiophen-2-yl moieties, contributes to its unique chemical and biological properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the discovery and development of molecules with complex structural motifs. Among these, urea derivatives have emerged as a versatile class of compounds due to their ability to interact with biological targets in multiple ways. The compound in question, 1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea, exemplifies this trend by incorporating several key structural features that enhance its binding affinity and selectivity. The difluorophenyl group, in particular, is known for its ability to modulate electronic properties and improve metabolic stability, while the methylpyrrole and thiophene substituents contribute to hydrophobic interactions and hydrogen bonding capabilities.

Recent studies have highlighted the importance of multifunctional scaffolds in drug design. The combination of fluoro-, pyrrole-, and thiophene-based units in this compound suggests a rich chemical space for exploring new pharmacological activities. For instance, the thiophen-2-yl moiety has been shown to enhance binding interactions with certain enzymes and receptors, while the methylpyrrole group can contribute to optimal positioning within the active site. This synergistic arrangement not only improves the compound's affinity but also reduces off-target effects, a critical consideration in modern drug development.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and functional group compatibility. However, advancements in synthetic methodologies have made it increasingly feasible to construct these molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to assemble the required structural motifs efficiently. The successful preparation of 1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea underscores the growing capability of synthetic chemists to tackle increasingly complex molecular architectures.

Beyond its structural complexity, this compound exhibits intriguing biological properties that warrant further investigation. Preliminary studies suggest that it may possess activity against various biological targets relevant to human health. For example, its ability to interact with enzymes involved in metabolic pathways could make it a valuable tool for understanding disease mechanisms or developing novel therapeutics. Additionally, its interaction with receptors or ion channels might provide insights into potential treatments for neurological disorders or cardiovascular diseases.

The role of computational chemistry in drug discovery cannot be overstated. Modern computational methods allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. In the case of 1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methyl-3-(thiophen-2-yl)methylurea, computational studies can help optimize its structure for improved potency and selectivity. Techniques such as molecular docking simulations can identify potential binding modes with target proteins, while quantum mechanical calculations can provide insights into electronic properties and reactivity.

As research continues to evolve, so do the tools available for drug development. High-throughput screening (HTS) technologies enable rapid testing of large libraries of compounds for biological activity, while CRISPR-based techniques allow for precise genetic modifications in cell lines used for testing drug candidates. These advancements collectively accelerate the process of identifying promising molecules like 1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-ylmethyl)-3-(thiophen-2-ylmethylurea) (CAS No. 125754821) and bring them closer to clinical application.

The integration of experimental data with computational predictions is another key trend shaping modern drug discovery. By combining traditional wet-lab techniques with cutting-edge computational methods, researchers can gain a more comprehensive understanding of how molecules interact with biological systems. This holistic approach not only enhances the efficiency of drug development but also increases the likelihood of success in identifying novel therapeutic agents.

In conclusion,1-(2,6-difluorophenyl)-3-(1-methyl-lH-pyrrol-l -yI)methvl--(thioplll--l)yIlmethvlurea (CAS No.l 257548--21--l) represents a significant step forward in medicinal chemistry research Its complex structure features multiple pharmacol ogic groups that contribute t o its unique chemic al and biologic al properties Further exploration o f this compo und holds promise f or ident ifying n ovel therapeutic agents with improved potency selectivity an d reduced side effects As research continues t o advance these methods will undoubtedly play an increasingly important role in bringing new treatments t o patients worldwide。